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2,2,2-Trifluoroethoxyamine

hydrochloride

Cat. No.: B1368114 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
2,2,2-Trifluoroethoxyamine hydrochloride, also known as O-(2,2,2-

Trifluoroethyl)hydroxylamine hydrochloride, is a specialized chemical reagent with growing

importance in bioconjugation and synthetic chemistry. Its trifluoroethoxy group offers unique

properties that can be advantageous in the development of novel therapeutics and research

tools. This guide provides a comprehensive overview of the basic properties, synthesis, and

applications of 2,2,2-Trifluoroethoxyamine hydrochloride, with a focus on its utility in oxime

ligation reactions. Detailed experimental protocols and safety information are also included to

facilitate its effective and safe use in a laboratory setting.

Core Properties
2,2,2-Trifluoroethoxyamine hydrochloride is a hydroxylamine derivative distinguished by the

presence of a trifluoroethyl group attached to the oxygen atom. This structural feature

significantly influences its reactivity and physical properties. The hydrochloride salt form

enhances its stability and solubility in aqueous media.
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Quantitative data for 2,2,2-Trifluoroethoxyamine hydrochloride is summarized in the table

below. It is important to note that experimentally determined values for properties such as

melting and boiling points are not widely available in the public domain and can vary based on

the purity of the substance.

Property Value Source

CAS Number 68401-66-1 [1][2]

Molecular Formula C₂H₅ClF₃NO [1]

Molecular Weight 151.52 g/mol [1]

Appearance White powder [1]

Purity Typically ≥95% [1]

Predicted Boiling Point 112°C at 760 mmHg [1]

Predicted Flash Point 21.5°C [1]

Spectroscopic Data
Detailed experimental spectroscopic data for 2,2,2-Trifluoroethoxyamine hydrochloride is

not readily available in public spectral databases. Researchers should perform their own

analytical characterization (NMR, IR, MS) to confirm the identity and purity of the compound

before use. Predicted spectral information can be found in chemical databases.[3]

Synthesis and Handling
Synthetic Approach
The synthesis of O-alkylated hydroxylamines like 2,2,2-Trifluoroethoxyamine hydrochloride
can be achieved through the alkylation of a protected hydroxylamine followed by deprotection.

A general synthetic pathway is outlined below.
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Hydroxylamine
(or a protected derivative)

Alkylation

2,2,2-Trifluoroethanol
(or an activated derivative)

O-(2,2,2-Trifluoroethyl)hydroxylamine HCl Treatment 2,2,2-Trifluoroethoxyamine
Hydrochloride

Reducing Sugar
(with open-chain aldehyde form)

Oxime Ligation

2,2,2-Trifluoroethoxyamine
Hydrochloride

Glycoconjugate
(stable oxime linkage)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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